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Compound of Interest

2-(2-Methoxyethoxy)ethyl
Compound Name:
methacrylate

cat. No.: B1195332

This guide provides immediate and essential safety protocols, logistical information, and
operational and disposal plans for the handling of 2-(2-Methoxyethoxy)ethyl methacrylate. It
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

2-(2-Methoxyethoxy)ethyl methacrylate is a chemical that poses several hazards, including
causing skin irritation, serious eye irritation, and potential respiratory irritation.[1] It may also
cause an allergic skin reaction.[2] Therefore, strict adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[1][3]

Hand Protection

Chemical-resistant gloves
(e.g., PVC, nitrile rubber).

Prevents skin contact which
can lead to irritation and

allergic reactions.[3][4]

Body Protection

Lab coat or chemical-resistant
apron. In cases of severe
exposure risk, a PVC
protective suit may be

required.

Protects skin from accidental
contact.[1][3]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use
an appropriate NIOSH-certified

respirator.

Minimizes inhalation of vapors
which can cause respiratory
tract irritation.[1][3]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-(2-

Methoxyethoxy)ethyl methacrylate.

Property

Value

Molecular Formula

C9H1604

Molecular Weight 188.22 g/mol [2][5]

Appearance Colorless to almost colorless clear liquid[2]
Boiling Point 98°C @ 3.5 mm Hgl[2]

Density 1.02 g/mL at 25°C[2]

Flash Point 111 °C[2]
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Currently, specific occupational exposure limits (OELS) for 2-(2-Methoxyethoxy)ethyl

methacrylate are not widely established.[6] It is therefore crucial to handle this chemical with a

high degree of caution and adhere to the principle of keeping exposure as low as reasonably

achievable.

Experimental Protocol: Safe Handling Procedure

This protocol outlines the step-by-step procedure for the safe handling of 2-(2-

Methoxyethoxy)ethyl methacrylate in a laboratory setting.

1

. Preparation and Precautionary Measures

1.1. Risk Assessment: Before beginning any work, conduct a thorough risk assessment for
the planned experiment.

1.2. Location: Ensure all handling of the chemical is performed in a well-ventilated area,
preferably within a chemical fume hood.[1]

1.3. Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and operational.[3]

1.4. Donning PPE: Put on all required personal protective equipment as specified in the table
above.

. Handling and Usage

2.1. Container Inspection: Before use, inspect the container for any signs of damage or
leaks.[1]

2.2. Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes
and the generation of aerosols.

2.3. Personal Hygiene: Do not eat, drink, or smoke in the area where the chemical is being
handled.[1] Always wash hands thoroughly with soap and water after handling.[1]

2.4. Storage: Keep the container tightly sealed when not in use and store it in a cool, dry, and
well-ventilated area, away from incompatible materials.[1] Recommended storage is in a
polyethylene or polypropylene container.[1]
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3. Spill and Emergency Procedures

e 3.1. Minor Spill:

[¢]

a. Alert personnel in the immediate area.

[¢]

b. Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

[e]

c. Collect the absorbed material into a suitable, labeled container for waste disposal.[1]

o

d. Clean the spill area with a suitable decontaminant.

e 3.2. Major Spill:

o a. Evacuate the area and alert emergency responders.[3]

o b. Move upwind from the spill.[1]

e 3.3. Personal Exposure:

o a. Eyes: Immediately flush with running water for at least 15 minutes, removing contact
lenses if present and easy to do so. Seek medical attention.[1]

o b. Skin: Flush the affected skin with plenty of water. Remove contaminated clothing and
wash it before reuse.[1] Seek medical attention if irritation persists.[2]

o c. Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

4. Waste Disposal

e 4.1. Waste Collection: Collect all waste containing 2-(2-Methoxyethoxy)ethyl methacrylate
in a designated and clearly labeled hazardous waste container.[4]

e 4.2. Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[4] Do not dispose of it down the drain or with general laboratory trash.[4]
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e 4.3. Container Decontamination: Decontaminate empty containers before disposal. Observe
all label safeguards until the containers are cleaned or destroyed.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-(2-
Methoxyethoxy)ethyl methacrylate from receipt to disposal.
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Workflow for Safe Handling of 2-(2-Methoxyethoxy)ethyl methacrylate
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Caption: Safe handling workflow for 2-(2-Methoxyethoxy)ethyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(2-
Methoxyethoxy)ethyl methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-2-methoxyethoxy-ethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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